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Clinical Trial Summary and Quantitative Data

The CHARIOT trial (NCT03641547) was a Phase I, open-label, dose-escalation study investigating
berzosertib combined with chemoradiotherapy [1] [2] [3]. It featured two cohorts and employed the Time-
to-Event Continual Reassessment Method (TiTE-CRM) for dose optimization. Key quantitative findings on

safety, dosing, and preliminary efficacy are summarized below.

Table 1: CHARIOT Trial Cohort A1l - Berzosertib with Radiotherapy (Esophageal Cancer) [1] [2]

Parameter Details

Patient Population Oesophageal cancer (n=16) for palliative treatment
Radiotherapy Regimen 35 Gy in 15 fractions over 3 weeks

Berzosertib Dosing Tested across six dose levels; administered twice weekly on

radiotherapy days

Recommended Phase Il Dose 240 mg/m?
(RP2D)
Dose-Limiting Toxicities (DLTs) None observed
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Parameter Details
Most Common Grade 3 TRAE Rash (occurred in 5 patients)
Conclusion Combination was feasible and well-tolerated

Table 2: CHARIOT Trial Cohort A2 - Berzosertib with Chemotherapy (Advanced Solid Tumours) [1]
[2]

Parameter Details
Patient Population Advanced solid tumours (n=18)
Chemotherapy Regimen Cisplatin (60 mg/m?, Day 1) + Capecitabine (625 mg/m2 BID, 21-day

cycle) for up to 6 cycles

Berzosertib Dosing Once weekly

Recommended Phase Il Dose 140 mg/m?

(RP2D)

Dose-Limiting Toxicities 7 DLTs occurred in 2 patients
(DLTs)

Most Common Grade =3 Neutropenia, Thrombocytopenia
TRAEs

Treatment-Related Deaths None reported

Table 3: Preliminary Efficacy in Irradiated Tumors (Ceralasertib Study) [4] This data from a similar

ATR inhibitor (ceralasertib) with palliative radiotherapy provides context for potential efficacy:

Best Response Number of Patients (n=23) Percentage

Complete Response (CR) 2 9%
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Best Response Number of Patients (n=23) Percentage
Partial Response (PR) 6 26%

Stable Disease (SD) 13 57%
Progressive Disease (PD) 2 9%

Detailed Experimental Protocol

The following methodology is based on the CHARIOT trial design [2].

Study Design

e Type: Single-arm, open-label, multi-center Phase | dose-escalation study.

e Dose Escalation Method: Time-to-Event Continual Reassessment Method (TiTE-CRM). This allows
for continuous modeling of the dose-toxicity relationship as patient data accumulates, without
requiring the full observation period to be complete before enrolling new patients.

Treatment Schedule

e Cohort Al (Berzosertib + Radiotherapy):
o Radiotherapy: A total dose of 35 Gy delivered in 15 fractions of 2.33 Gy each, treating once
daily, five days a week for three weeks.
o Berzosertib: Administered intravenously twice per week (e.g., on the same days as
radiotherapy) at the assigned dose level. The RP2D is 240 mg/m? [1] [2].
e Cohort A2 (Berzosertib + Chemotherapy):
o Chemotherapy:
= Cisplatin: 60 mg/m2 intravenously on Day 1 of a 21-day cycle.
= Capecitabine: 625 mg/m?2 orally twice daily from Day 1 to Day 21 of a 21-day cycle.
= Planned treatment duration: 6 cycles.
o Berzosertib: Administered intravenously once weekly at the RP2D of 140 mg/m? [1] [2].

Key Assessments and Definitions

© 2026 Smolecule. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10844302/
https://www.smolecule.com/products/s548527?utm_src=pdf-body
https://www.smolecule.com/products/s548527?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38129525/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10844302/
https://www.smolecule.com/products/s548527?utm_src=pdf-body
https://www.smolecule.com/products/s548527?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38129525/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10844302/
https://www.smolecule.com/products/s548527?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

e Dose-Limiting Toxicity (DLT): The trial typically defines DLTs as certain severe (Grade 4)
hematological toxicities or clinically significant Grade 3 non-hematological toxicities occurring within a
specified observation period (e.g., the first cycle). The exact definition is protocol-specific.

¢ Safety Monitoring: Adverse events are graded according to the NCI Common Terminology Criteria
for Adverse Events (CTCAE). Patients are monitored for both acute and late toxicities.

o Efficacy Evaluation: Tumor response is assessed radiologically (e.g., via CT scans) using standard
criteria like RECIST (Response Evaluation Criteria in Solid Tumors). The "best overall response” in
irradiated tumors is recorded.

Mechanistic and Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the proposed mechanism of action and the

clinical trial workflow.

Diagram 1: ATR Inhibition Radiosensitization Mechanism

This diagram illustrates the theoretical basis for combining Berzosertib with radiotherapy [2] [5].
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Diagram 2: CHARIOT Trial Workflow (Cohort Al)

This diagram outlines the patient journey and key decision points in the Cohort A1 protocol [2].
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Discussion and Key Insights

¢ Feasibility and Safety: The CHARIOT trial demonstrates that combining berzosertib with palliative
radiotherapy in esophageal cancer is feasible and well-tolerated, with no DLTs reported in the Al
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cohort [1] [2]. The most notable related adverse event was rash.

e Dosing Distinction: The RP2D for berzosertib differs based on the combination partner: 240 mg/m?
with radiotherapy and 140 mg/m? with cisplatin/capecitabine chemotherapy [1]. This highlights the
importance of context-specific dosing.

¢ Mechanistic Rationale: The combination is grounded in strong preclinical data. Berzosertib inhibits
ATR, a key kinase in the DNA damage response. By blocking ATR, cancer cells (often with impaired
p53 function) are unable to repair radiation-induced DNA damage, leading to mitotic catastrophe and
cell death [2] [5].

¢ Future Directions: The data from this Phase | trial support further investigation in a Phase Il setting
to more rigorously evaluate the efficacy of this combination [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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